Cas no 36288-23-0 (3-chrysenecarbonitrile)

• Product Name: 3-chrysenecarbonitrile
• CAS No: 36288-23-0
• MF: C₁₉H₁₁N
• MW: 253.297344446182
• CID: 1473440
• PubChem ID: 12443935
• Update Time: 2025-04-20

3-chrysenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chrysenecarbonitrile
• Chrysene-3-carbonitrile
• LogP
• chrysene-1-carbonitrile
• 68723-52-4
• DTXSID80498481
• 36288-23-0
• HS-3193
• 1-Chrysenecarbonitrile

• Inchi： 1S/C19H11N/c20-12-14-5-3-7-17-16(14)10-11-18-15-6-2-1-4-13(15)8-9-19(17)18/h1-11H
• InChI Key： SJXMJONNWFLQQN-UHFFFAOYSA-N
• SMILES： N#CC1=CC=CC2C1=CC=C1C3C=CC=CC=3C=CC1=2

Computed Properties

• Exact Mass: 253.08923
• Monoisotopic Mass: 253.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79